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Abstract

Neodymium-146 (*46Nd) is one of five stable isotopes of the rare-earth element neodymium.
Constituting approximately 17.2% of naturally occurring neodymium, its stability is a
cornerstone of its utility in various scientific and industrial applications.[1][2] While
observationally stable, theoretical models predict the possibility of extremely slow radioactive
decay through alpha emission and double beta decay. This technical guide provides a
comprehensive overview of the Neodymium-146 decay chain, its exceptional stability, the
experimental efforts to measure its decay, and its applications, particularly in the production of
the medically significant radioisotope Promethium-147.

Nuclear Properties and Stability of Neodymium-146

Neodymium-146 is classified as a stable isotope.[1][3] Possessing 60 protons and 86
neutrons, its nuclear configuration results in a very high degree of stability. Theoretical
considerations, however, suggest that it could undergo radioactive decay with an exceedingly
long half-life, making direct observation of its decay a significant experimental challenge.

The primary theoretically possible decay modes for Neodymium-146 are:

e Alpha (a) Decay to Cerium-142 (142Ce)
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e Double Beta (~3~) Decay to Samarium-146 (146Sm)

Current experimental evidence has not yet detected the decay of Neodymium-146, and only
lower limits for its half-life have been established.

The Neodymium-146 Decay Chain

To fully understand the nuclear context of Neodymium-146, it is essential to examine its
formation from parent nuclides and its potential decay into daughter products.

Parent Nuclides

Neodymium-146 is primarily formed through the beta decay of its two immediate parent
isotopes: Praseodymium-146 and Promethium-146.[4]

e Praseodymium-146 (1*¢Pr): This isotope undergoes beta decay with a half-life of 24.09
minutes, transforming into Neodymium-146.[5]

e Promethium-146 (**¢Pm): This isotope has a more complex decay scheme, with a half-life of
5.53 years. It decays via electron capture (66%) to Neodymium-146 and via beta decay
(34%) to Samarium-146.[6]

Potential Decay Products (Daughter Nuclides)

As Neodymium-146 is observationally stable, its decay products are theoretical.
e Cerium-142 (**2Ce): The product of a hypothetical alpha decay.
e Samarium-146 (**¢Sm): The product of a hypothetical double beta decay.

The following diagram illustrates the decay chain relationships for Neodymium-146.
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A diagram illustrating the formation of Neodymium-146 from its parent isotopes and its
theoretical decay paths.

Quantitative Decay Data

The following table summarizes the key quantitative data for the nuclides involved in the

Neodymium-146 decay chain.

Natural
Nuclide Half-life Decay Mode(s) Q-value (MeV) Abundance
(%)
146pr 24.09 min[5] B~ 4.07 0
EC (66%), B~ 1.55 (EC), 1.47
16pm 5.53 y[6]
(34%)[6] B)
a (theoretical),
1.18 (), 0.07
146Nd Stable[1][3] BB~ 63) 17.2[1]
(theoretical)
142Ce Stable - - 11.114
1465m 9.20 x 107 y[7] a 2.53[7] 0
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Experimental Protocols for Decay Searches

The extremely long predicted half-life of Neodymium-146 necessitates highly sensitive
experimental setups designed to minimize background radiation.

Alpha Decay Search Methodology

The search for the alpha decay of Neodymium-146 to the first excited state of Cerium-142
provides a clear example of the required experimental rigor.

Objective: To detect the 641.282 keV gamma quantum emitted during the de-excitation of the
first excited state of 142Ce, which would be a signature of 146Nd alpha decay.[8]

Experimental Setup:

o Detector: An ultra-low background High Purity Germanium (HPGe) detector. These detectors
are chosen for their excellent energy resolution, which is crucial for identifying specific
gamma-ray energies.[8]

o Sample: A highly enriched sample of Neodymium, with a *4¢6Nd abundance of 97.20(1)%.[8]

o Location: The experiment is conducted in a deep underground laboratory, such as the
Felsenkeller Underground Lab of VKTA Rossendorf or the Gran Sasso National Laboratory
(LNGS), to shield the detector from cosmic radiation.[8]

» Shielding: The detector is further enclosed in passive shielding made of materials with low
intrinsic radioactivity, such as lead and copper, to reduce background from terrestrial
radiation.

Procedure:
e The enriched **Nd sample is placed in close proximity to the HPGe detector.

o Data is acquired for an extended period (e.g., 144 hours) to accumulate sufficient statistics.

[8]

e The resulting energy spectrum is analyzed for a peak at 641.282 keV.
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e The background in the region of interest is carefully modeled and subtracted.

 In the absence of a statistically significant signal, a lower limit on the half-life is calculated
based on the detector efficiency, the number of 146Nd atoms, and the measurement time.

The following workflow diagram illustrates the experimental process.
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A flowchart of the experimental procedure for searching for the alpha decay of Neodymium-
146.

Double Beta Decay Search Methodology

The search for the neutrinoless double beta decay of various isotopes, including those of
neodymium, employs advanced detector technologies. While a specific detailed protocol for a
146Nd double beta decay experiment is not readily available, the general methodologies involve
either cryogenic calorimeters or loaded liquid scintillators.

Representative Protocol using Cryogenic Calorimeters:

Objective: To detect the simultaneous emission of two electrons with a combined energy equal
to the Q-value of the double beta decay of 146Nd (approximately 0.07 MeV).

Experimental Setup:

» Detector: A cryogenic calorimeter (bolometer) array. These detectors operate at
temperatures near absolute zero and measure the tiny temperature rise caused by the
energy deposition from a decay event. This allows for excellent energy resolution.

e Source: The Neodymium-146 isotope is incorporated directly into the crystal structure of the
calorimeter, serving as both the source and the detector. This maximizes detection efficiency.

e Location and Shielding: Similar to the alpha decay search, the experiment is housed in a
deep underground laboratory with extensive shielding to minimize background.

o Data Acquisition: The detector array is monitored for coincident signals that sum to the
expected Q-value.

Applications in Research and Drug Development

While Neodymium-146 itself is stable, it serves as a crucial starting material for the production
of the radioisotope Promethium-147 (*47Pm).[9][10][11] *#’Pm is produced by the neutron
irradiation of 1#Nd in a high-flux nuclear reactor.[9]

147Pm has several important applications relevant to the scientific and medical communities:
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o Radiopharmaceuticals and Medical Imaging: Beta-emitting isotopes of promethium are
utilized in targeted cancer therapies and as tracers in diagnostic imaging.

» Nuclear Batteries: Promethium-147 is used as a power source in long-life, compact atomic
batteries. These have applications in medical devices such as pacemakers.[10]

« Industrial Gauging: The beta radiation from #’Pm is used in precision thickness gauges for
thin films and coatings, a technique valuable in quality control for pharmaceutical and
medical device manufacturing.[9]

Conclusion

Neodymium-146 is a fundamentally stable isotope, a property that underpins its utility. While
theoretical predictions of its decay persist, experimental efforts have only succeeded in
establishing extraordinarily long lower limits for its half-life, a testament to its stability. The
primary technological relevance of Neodymium-146 lies in its role as the precursor to
Promethium-147, a radioisotope with significant applications in medicine and industry. Future
advancements in detector technology and background reduction may one day allow for the
direct observation of Neodymium-146 decay, which would provide valuable insights into
nuclear physics, but for all practical purposes, it remains a stable and valuable component of
the natural isotopic landscape.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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